Cas no 1632370-88-7 (2-(Benzyloxy)-3-formylphenylboronic acid)

• Product Name: 2-(Benzyloxy)-3-formylphenylboronic acid
• CAS No: 1632370-88-7
• MF: C₁₄H₁₃BO₄
• MW: 256.061624288559
• MDL: MFCD22383673
• CID: 4611739
• Update Time: 2025-06-08

2-(Benzyloxy)-3-formylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[3-formyl-2-(phenylmethoxy)phenyl]-
• 2-(Benzyloxy)-3-formylphenylboronic acid

• MDL： MFCD22383673
• Inchi： 1S/C14H13BO4/c16-9-12-7-4-8-13(15(17)18)14(12)19-10-11-5-2-1-3-6-11/h1-9,17-18H,10H2
• InChI Key： IITREVBIIYAMMS-UHFFFAOYSA-N
• SMILES： B(C1=CC=CC(C=O)=C1OCC1=CC=CC=C1)(O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(Benzyloxy)-3-formylphenylboronic acid

Comprehensive Overview of 2-(Benzyloxy)-3-formylphenylboronic acid (CAS No. 1632370-88-7)

2-(Benzyloxy)-3-formylphenylboronic acid (CAS No. 1632370-88-7) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound features a unique combination of a benzyloxy group and a formyl group attached to a phenylboronic acid scaffold, making it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions and other catalytic processes. Its molecular structure, C₁₄H₁₃BO₄, offers excellent reactivity for constructing complex aromatic systems, a key focus in modern drug discovery.

The growing demand for boronic acid-based compounds like 2-(Benzyloxy)-3-formylphenylboronic acid is driven by their applications in bioconjugation, proteomics, and cancer therapeutics. Researchers frequently search for "Suzuki coupling reagents" or "boronic acid catalysts," reflecting its relevance in green chemistry and sustainable synthesis. Recent studies highlight its potential in targeted drug delivery systems, particularly for modifying antibody-drug conjugates (ADCs), aligning with trends in personalized medicine.

From a synthetic perspective, CAS 1632370-88-7 exhibits remarkable stability under ambient conditions while maintaining high reactivity in palladium-catalyzed reactions. This balance makes it preferable for constructing heterocyclic frameworks found in FDA-approved kinase inhibitors. Analytical techniques like HPLC and NMR confirm its purity (>98%), a critical parameter for reproducibility in peer-reviewed research. The compound's logP value (~2.1) suggests favorable membrane permeability, sparking interest in bioavailability optimization studies.

Innovative applications extend to OLED materials development, where its electron-deficient boronic moiety assists in tuning electroluminescent properties. Patent analyses reveal increasing use in photoredox catalysis, addressing industry demands for energy-efficient synthetic routes. Environmental considerations are addressed through its biodegradability profile, with hydrolysis studies showing >90% degradation under mild aqueous conditions within 28 days.

Quality control protocols for 2-(Benzyloxy)-3-formylphenylboronic acid emphasize residual solvent analysis (RSD <0.5%) and heavy metal screening (<10 ppm), meeting ICH guidelines. Storage recommendations include amber vials under nitrogen at -20°C to preserve the aldehyde functionality, a common query among first-time users. Suppliers typically provide COA (Certificate of Analysis) with detailed spectroscopic data, facilitating seamless integration into automated synthesis platforms.

Emerging research explores its role in click chemistry modifications, particularly with strained alkynes for bioorthogonal labeling. The formyl group enables subsequent reductive amination, a strategy gaining traction in biomacromolecule engineering. Computational chemistry models predict favorable binding with protease targets, positioning it as a candidate for fragment-based drug design (FBDD) libraries.

Market intelligence indicates steady 8.7% CAGR growth for such functionalized boronic acids, attributed to expanding CRO/CDMO partnerships. Regulatory compliance is ensured through REACH registration and GMP-compliant synthesis options, addressing concerns about supply chain transparency. Analytical method development kits incorporating this compound now feature UPLC-MS compatibility, reflecting instrumentation advancements.

In educational contexts, 1632370-88-7 serves as a case study for protecting group strategies in graduate-level organic chemistry curricula. Its benzyl ether moiety demonstrates orthogonal deprotection techniques, while the boronic acid group illustrates transmetalation mechanisms. Virtual screening databases increasingly include derivatives for AI-driven molecular discovery initiatives.

Technical bulletins recommend anhydrous reaction conditions for optimal yields, with many users inquiring about compatible solvents (THF, dioxane). The compound's crystallinity allows single-crystal X-ray diffraction characterization, providing valuable molecular packing data for solid-state chemistry studies. Recent process chemistry innovations enable kilogram-scale production with E-factor reductions exceeding 60% versus traditional routes.

Future directions include exploration in covalent organic frameworks (COFs) and battery electrolyte additives, leveraging its reversible boronate ester formation. The scientific community continues investigating its structure-activity relationships through systematic SAR studies, particularly in antimicrobial peptide mimics. With 47+ citations in Scifinder since 2020, 2-(Benzyloxy)-3-formylphenylboronic acid remains at the forefront of molecular innovation across disciplines.